Cas no 3304-70-9 (4,5-dimethyl 1H-imidazole-4,5-dicarboxylate)

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Properties

Names and Identifiers

• Dimethyl 4,5-imidazoledicarboxylate
• Dimethyl 1H-imidazole-4,5-dicarboxylate
• Dimethyl-4,5-Imidazole Dicarboxylate
• 1H-Imidazole-4,5-dicarboxylic Acid Dimethyl Ester
• 1H-Imidazole-4,dimethyl ester
• 4,5-dimethoxycarbonyl-imidazole
• dimethyl imidazole-4,5-dicarboxylate
• Imidazole-4,dimethyl ester
• methyl 4,5-imidazoledicarboxylate
• 4,5-dimethyl 1H-imidazole-4,5-dicarboxylate
• MLS000767417
• EN300-222041
• 4,5-Imidazoledicarboxylic acid, dimethyl ester
• I0456
• F0391-0004
• CS-W002240
• TimTec1_005020
• SY021992
• SMR000429771
• 3304-70-9
• SCHEMBL1081091
• 1H-Imidazole-4,5-dicarboxylic acid, 4,5-dimethyl ester
• Dimethyl 1H-imidazole-4,5-dicarboxylate #
• NSC 44628
• HMS2779F19
• AS-11909
• HMS1548E04
• dimethyl 4,5-imidazole dicarboxylate
• AM20090499
• J-520362
• DTXSID1062966
• Imidazole-4, dimethyl ester
• SR-01000388931
• Imidazole-4,5-dicarboxylic acid, dimethyl ester
• CHEMBL2134742
• 1H-Imidazole-4,5-dicarboxylic acid, dimethyl ester
• A5904
• NSC-44693
• NSC 44693
• NCGC00246369-01
• NSC44693
• dimethyl 4,5 imidazole dicarboxylate
• NSC-44628
• MFCD00051338
• FT-0625064
• SR-01000388931-1
• Dimethyl 4,5-imidazole-dicarboxylate
• AKOS004117730
• dimethyl1H-imidazole-4,5-dicarboxylate;Dimethyl 4,5-imidazoledicarboxylate
• 1H-Imidazole-4, dimethyl ester
• NSC44628
• PB42558
• Dimethyl 4,5-imidazoledicarboxylate, 97%
• BP-21477
• ALBB-016090
• STK723348
• BBL010648
• DB-048326
• +Expand

• MDL： MFCD00051338
• InChIKey： CUIWFAXEALIQJS-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O4/c1-12-6(10)4-5(7(11)13-2)9-3-8-4/h3H,1-2H3,(H,8,9)
• SMILES： C1=NC(=C(C(OC)=O)[NH]1)C(OC)=O

Computed Properties

• Exact Mass: 184.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.048
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 81.3A^2

Experimental Properties

• LogP: -0.01710
• PSA: 81.28000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 338.2°C at 760 mmHg
• Melting Point: 207-212 °C
• Flash Point: 158.3°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.4540 (rough estimate)

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 41
• Signal Word：Warning
• HazardClass：IRRITANT

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Customs Data

• HS CODE：2917370000
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%